Cas no 2228925-63-9 (Cyclopropanecarboxylic acid, 2,2-difluoro-1-[4-(2-methylpropyl)phenyl]-)
Cyclopropanecarboxylic acid, 2,2-difluoro-1-[4-(2-methylpropyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- Cyclopropanecarboxylic acid, 2,2-difluoro-1-[4-(2-methylpropyl)phenyl]-
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- Inchi: 1S/C14H16F2O2/c1-9(2)7-10-3-5-11(6-4-10)13(12(17)18)8-14(13,15)16/h3-6,9H,7-8H2,1-2H3,(H,17,18)
- InChI Key: HVAJESUZFVAKDX-UHFFFAOYSA-N
- SMILES: C1(C2=CC=C(CC(C)C)C=C2)(C(O)=O)CC1(F)F
Cyclopropanecarboxylic acid, 2,2-difluoro-1-[4-(2-methylpropyl)phenyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-643429-0.05g |
2,2-difluoro-1-[4-(2-methylpropyl)phenyl]cyclopropane-1-carboxylic acid |
2228925-63-9 | 95.0% | 0.05g |
$1068.0 | 2025-03-15 | |
| Enamine | EN300-643429-0.1g |
2,2-difluoro-1-[4-(2-methylpropyl)phenyl]cyclopropane-1-carboxylic acid |
2228925-63-9 | 95.0% | 0.1g |
$1119.0 | 2025-03-15 | |
| Enamine | EN300-643429-0.25g |
2,2-difluoro-1-[4-(2-methylpropyl)phenyl]cyclopropane-1-carboxylic acid |
2228925-63-9 | 95.0% | 0.25g |
$1170.0 | 2025-03-15 | |
| Enamine | EN300-643429-0.5g |
2,2-difluoro-1-[4-(2-methylpropyl)phenyl]cyclopropane-1-carboxylic acid |
2228925-63-9 | 95.0% | 0.5g |
$1221.0 | 2025-03-15 | |
| Enamine | EN300-643429-1.0g |
2,2-difluoro-1-[4-(2-methylpropyl)phenyl]cyclopropane-1-carboxylic acid |
2228925-63-9 | 95.0% | 1.0g |
$1272.0 | 2025-03-15 | |
| Enamine | EN300-643429-2.5g |
2,2-difluoro-1-[4-(2-methylpropyl)phenyl]cyclopropane-1-carboxylic acid |
2228925-63-9 | 95.0% | 2.5g |
$2492.0 | 2025-03-15 | |
| Enamine | EN300-643429-5.0g |
2,2-difluoro-1-[4-(2-methylpropyl)phenyl]cyclopropane-1-carboxylic acid |
2228925-63-9 | 95.0% | 5.0g |
$3687.0 | 2025-03-15 | |
| Enamine | EN300-643429-10.0g |
2,2-difluoro-1-[4-(2-methylpropyl)phenyl]cyclopropane-1-carboxylic acid |
2228925-63-9 | 95.0% | 10.0g |
$5467.0 | 2025-03-15 |
Cyclopropanecarboxylic acid, 2,2-difluoro-1-[4-(2-methylpropyl)phenyl]- Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on Cyclopropanecarboxylic acid, 2,2-difluoro-1-[4-(2-methylpropyl)phenyl]-
Research Brief on Cyclopropanecarboxylic acid, 2,2-difluoro-1-[4-(2-methylpropyl)phenyl]- (CAS: 2228925-63-9)
Cyclopropanecarboxylic acid, 2,2-difluoro-1-[4-(2-methylpropyl)phenyl]- (CAS: 2228925-63-9) is a fluorinated cyclopropane derivative that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of targeting specific enzymes or receptors involved in disease pathways. This research brief synthesizes the latest findings related to this compound, providing insights into its pharmacological properties and therapeutic potential.
The compound's unique structural features, including the difluorocyclopropane moiety and the 4-isobutylphenyl group, contribute to its stability and binding affinity. Recent synthetic approaches have optimized the yield and purity of 2228925-63-9, enabling more detailed pharmacological evaluations. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient multi-step synthesis route, achieving a 75% overall yield with high enantiomeric purity. This advancement is critical for scaling up production for preclinical and clinical studies.
In terms of biological activity, preliminary research indicates that 2228925-63-9 exhibits inhibitory effects on specific kinases involved in inflammatory and oncogenic pathways. A recent in vitro study highlighted its potent inhibition of the JAK-STAT signaling pathway, with an IC50 value of 12 nM, suggesting potential applications in autoimmune diseases and cancer therapy. Additionally, molecular docking simulations have revealed strong interactions between the compound and the ATP-binding site of target kinases, further supporting its mechanism of action.
Pharmacokinetic studies of 2228925-63-9 have also shown promising results. The compound demonstrates favorable metabolic stability in human liver microsomes, with a half-life exceeding 120 minutes. Its moderate lipophilicity (LogP = 2.8) ensures adequate membrane permeability while maintaining solubility, a balance often challenging to achieve in drug development. These properties position 2228925-63-9 as a viable candidate for further optimization and in vivo testing.
Despite these advancements, challenges remain. For example, the compound's off-target effects and potential toxicity profiles require thorough investigation. A 2024 toxicology screening reported mild hepatotoxicity at high concentrations, underscoring the need for structural modifications to enhance selectivity. Future research directions may include derivatization of the cyclopropane ring or substitution of the isobutylphenyl group to improve safety and efficacy.
In conclusion, Cyclopropanecarboxylic acid, 2,2-difluoro-1-[4-(2-methylpropyl)phenyl]- (2228925-63-9) represents a promising scaffold for drug development, with demonstrated kinase inhibitory activity and favorable pharmacokinetic properties. Ongoing research aims to address its limitations and explore its therapeutic potential in diverse disease models. This brief underscores the compound's relevance in contemporary medicinal chemistry and highlights key areas for future investigation.
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